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Compound of Interest

Compound Name: Cyanogen

Cat. No.: B1215507

An In-depth Technical Guide to the Chemical and Physical Properties of Cyanogen (Cz2N2)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
synthesis, reactivity, and biological effects of cyanogen (CzNz). All quantitative data is
summarized in tabular format for clarity and ease of comparison. Methodologies and key
reaction pathways are illustrated using diagrams generated with Graphviz, adhering to
specified formatting rules.

General and Physical Properties

Cyanogen is a colorless, highly toxic, and flammable gas with a pungent, almond-like odor.[1]
Its chemical formula is (CN)z, and it is structurally represented as N=C—-C=N, making it the
simplest stable carbon nitride.[2] The molecule is linear and is considered a pseudohalogen
due to its chemical similarities to diatomic halogens like Clz.[2] It is typically shipped as a
liquefied compressed gas.[1]

Physical and Thermochemical Data

The key physical and thermochemical properties of cyanogen are summarized in the table
below. This data is essential for its safe handling, storage, and application in experimental
settings.
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Property Value Reference(s)
Identification

IUPAC Name Oxalonitrile, Ethanedinitrile [2]

CAS Number 460-19-5 [3]

Molecular Formula C2Nz2 [4]

Molecular Weight 52.036 g-mol—1 [2]

Physical Properties

Appearance Colorless gas [1]
Odor Pungent, almond-like [1]
Melting Point -27.9 °C (-18.2 °F; 245.2 K) [5]
Boiling Point -21.17 °C (-6.1 °F; 252.0 K) [4]

Density (liquid)

0.954 g/mL at -21 °C

[1]

Relative Gas Density

1.8 (Air = 1)

[5]

Vapor Pressure

5.1 atm (3876 mm Hg) at 21.1

[6]

°C (70 °F)
Solubility
In Water 450 mL/100 mL at 20 °C [5]
in Ethanol Soluble (2300 cc in 100 ml at 0]

20 °C)

In Diethyl Ether

Soluble (5.0 times its own

volume at 20 °C)

[1]

Safety and Hazard Data

Flash Point

Flammable Gas

[5]

Lower Explosive Limit (LEL)

6.6% in air

[6]

Upper Explosive Limit (UEL)

42.6% - 43% in air

[5](6]
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Thermochemical Data

Std. Molar Entropy (S©9s) 241.57 J/(K-mol) [2]
Std. Enthalpy of Formation

309.07 kJ/mol [2]
(AfHO0)
Std. Enthalpy of Combustion

-1094.2 to -1097.8 kJ/mol [2]
(ACHO 295)
lonization Potential 13.57 eV [6]

Chemical Properties and Reactivity

Cyanogen exhibits reactivity characteristic of its pseudohalogen nature. It is an endothermic
compound that can undergo polymerization or decomposition under heat.

Hydrolysis

In aqueous solutions, cyanogen slowly hydrolyzes. The reaction proceeds through oxamide as
an intermediate, ultimately yielding oxalic acid and ammonia.[1]

Oxalic Acid
Cyanogen Oxamide (HOOC-COOH)
(N=C-C=N) F2HY > (HN-CO-CO-NHz) F2RHS > +

Ammonia (2 NHs)

Click to download full resolution via product page

Figure 1: Hydrolysis pathway of cyanogen.

Combustion

Cyanogen burns in air with a characteristic purple-tinged flame, producing carbon dioxide and
nitrogen gas.[1][7] When burned in pure oxygen, it produces the second-hottest known natural
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flame, with temperatures exceeding 4525 °C (8177 °F).[2] This high combustion temperature is
a result of the absence of low-energy bonds (like C-H) in the molecule and the formation of
highly stable products (CO2 and N2).

Polymerization

When heated to temperatures above 300-500 °C, cyanogen polymerizes into a black,
insoluble solid known as paracyanogen, with the empirical formula (CN)x.[2][8] This thermal
polymerization can be reversed by heating paracyanogen to approximately 800 °C.[2]
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n (N=C-C=N)
Cyanogen

(CN)x

300-500 °C
Paracyanogen

Start Aqueous CuSOa Solution (1M) in Reaction Flask

Y

Step 1: Dropwise Addition Add aqueous NaCN Solution (2M) to stirred, heated CuSOa solution

Step 2: Reaction 2Cu?* + 4CN~ — (CN)z (g) + 2CuCN (s) Intermediate Cu(CN)2 decomposes

Step 3: Gas Purification ~ Pass evolved gas through a cold trap to remove water vapor

End Purified C2N2 gas for immediate use in subsequent reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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